Cas no 1249417-44-4 (3-(methoxymethyl)phenylhydrazine)

• Product Name: 3-(methoxymethyl)phenylhydrazine
• CAS No: 1249417-44-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD14680681
• CID: 5167782
• PubChem ID: 61500547
• Update Time: 2025-05-19

3-(methoxymethyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• (3-(Methoxymethyl)phenyl)hydrazine
• [3-(methoxymethyl)phenyl]hydrazine
• (3-Methoxymethyl-phenyl)-hydrazine
• 3-(methoxymethyl)phenylhydrazine

• MDL： MFCD14680681
• Inchi： 1S/C8H12N2O/c1-11-6-7-3-2-4-8(5-7)10-9/h2-5,10H,6,9H2,1H3
• InChI Key： UHZGTBWNPRPYEQ-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3

Additional information on 3-(methoxymethyl)phenylhydrazine

Introduction to 3-(methoxymethyl)phenylhydrazine (CAS No: 1249417-44-4)

3-(methoxymethyl)phenylhydrazine, identified by its Chemical Abstracts Service (CAS) number 1249417-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a phenyl ring substituted with a hydrazine moiety and an isopropylidene (methoxymethyl) group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 3-(methoxymethyl)phenylhydrazine positions it as a versatile building block for the development of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity, enabling participation in diverse chemical transformations such as condensation reactions, nucleophilic additions, and cyclization processes. These attributes are particularly relevant in the context of drug discovery, where structural diversity and functional adaptability are critical for optimizing pharmacological activity.

In recent years, 3-(methoxymethyl)phenylhydrazine has been explored in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, researchers have leveraged this compound to develop derivatives with potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. The hydrazine group serves as a reactive handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to fine-tune biological outcomes.

One notable area of investigation involves the use of 3-(methoxymethyl)phenylhydrazine in the preparation of kinase inhibitors. Kinases are enzymes that play pivotal roles in signal transduction pathways, making them attractive targets for therapeutic intervention. By incorporating this compound into molecular frameworks designed to interact with kinase active sites, scientists aim to develop small-molecule inhibitors that can modulate aberrant signaling cascades associated with diseases such as cancer and inflammatory disorders. Preliminary studies suggest that derivatives of 3-(methoxymethyl)phenylhydrazine exhibit promising inhibitory activity against specific kinases while maintaining favorable pharmacokinetic profiles.

The isopropylidene (methoxymethyl) group in 3-(methoxymethyl)phenylhydrazine also contributes to its utility as a synthetic intermediate. This moiety can be selectively removed or modified under controlled conditions, providing chemists with flexibility in designing complex molecular architectures. Such modularity is essential for generating libraries of compounds with diverse chemical scaffolds, which can then be screened for biological activity using high-throughput screening (HTS) techniques.

Advances in computational chemistry have further enhanced the utility of 3-(methoxymethyl)phenylhydrazine by enabling the prediction of its reactivity and interaction patterns with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on protein surfaces, suggesting its potential as a scaffold for designing ligands with tailored binding affinities. These insights are being translated into experimental studies aimed at optimizing lead compounds derived from 3-(methoxymethyl)phenylhydrazine for therapeutic applications.

The synthesis of 3-(methoxymethyl)phenylhydrazine itself presents an interesting challenge due to its functional complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent developments in catalytic methods have provided more efficient pathways for its preparation. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the phenylhydrazine core with high precision, minimizing unwanted side products.

In addition to its pharmaceutical applications, 3-(methoxymethyl)phenylhydrazine has found utility in materials science and agrochemical research. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymeric materials with enhanced mechanical or thermal properties. Similarly, derivatives of this compound have been investigated as potential intermediates in the synthesis of agrochemicals designed to protect crops from pests and pathogens.

The future prospects for 3-(methoxymethyl)phenylhydrazine are promising, driven by ongoing research efforts aimed at expanding its applications and understanding its mechanistic properties. Collaborative initiatives between academia and industry are expected to accelerate the discovery and development of new derivatives with improved efficacy and safety profiles. As computational tools continue to evolve, so too will our ability to predict and manipulate the behavior of this compound in complex systems.

In conclusion,3-(methoxymethyl)phenylhydrazine (CAS No: 1249417-44-4) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative solutions for human health and industrial challenges alike.